3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 3-cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C9H13N3O/c1-5-4-7(5)10-9-11-8(12-13-9)6-2-3-6/h5-7H,2-4H2,1H3,(H,10,11,12)
• InChI Key: SIGQLFORDZMYIM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1NC2=NC(=NO2)C3CC3

Description

3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with cyclopropyl and 2-methylcyclopropyl groups at positions 3 and 5, respectively. The oxadiazole ring, a five-membered structure containing two nitrogen and three oxygen/carbon atoms, is known for its stability and versatility in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine typically involves the cyclization of appropriate precursors. One common method is the reaction of cyclopropyl hydrazine with a suitable nitrile oxide. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out in an organic solvent like dichloromethane or ethanol. The reaction mixture is usually heated to promote cyclization and formation of the oxadiazole ring.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters such as temperature, pressure, and reactant concentrations. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace one of the substituents on the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products

Oxidation: Formation of oxadiazole derivatives with additional oxygen functionalities.

Reduction: Formation of reduced oxadiazole derivatives.

Substitution: Formation of substituted oxadiazole derivatives with various functional groups.

Scientific Research Applications

3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new pharmaceuticals.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares key structural and molecular features of the target compound with analogous derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Data
3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine	Cyclopropyl (3), 2-methylcyclopropyl (5)	C10H14N3O*	~192.24*	Strained cyclopropyl groups; potential for increased hydrophobicity and ring strain.
3-Cyclopropyl-N-(1-cyclopropylethyl)-1,2,4-oxadiazol-5-amine	Cyclopropyl (3), 1-cyclopropylethyl (5)	C10H15N3O	193.25	Extended substituent chain; higher molecular weight vs. target compound.
3-Isopropyl-1,2,4-oxadiazol-5-amine	Isopropyl (3)	C7H12N4O	168.20	Less steric bulk compared to cyclopropyl; white crystalline solid.
3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine	4-Fluorobenzyl (3)	C10H9FN2O	192.19	Aromatic fluorophenyl group; introduces π-π interactions and electronic effects.
3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-AMINE	Cyclopropyl (3)	C5H7N3O	125.13	Minimal substituent; lower molecular weight and simplified structure.

*Inferred values based on structural similarity.

Key Observations:

• Substituent Effects : The 2-methylcyclopropyl group in the target compound increases steric hindrance compared to simpler substituents like isopropyl or unsubstituted cyclopropyl . This may reduce solubility but enhance binding specificity in biological systems.
• Electronic Properties: Cyclopropyl groups introduce angle strain, leading to unique electronic profiles compared to non-cyclic substituents (e.g., isopropyl) or aromatic systems (e.g., 4-fluorophenylmethyl ).

Spectral and Analytical Data Comparisons

While spectral data for the target compound are unavailable, analogs provide benchmarks:

• NMR/IR Trends : Compounds like N-(3,4-dichlorophenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine () show characteristic oxadiazole ring signals (e.g., C=N stretches at ~1589–1635 cm⁻¹ in IR) and aromatic proton resonances in NMR (δ7.5–8.8 ppm). The target compound’s cyclopropyl groups would likely shift these signals due to ring-current effects .
• Elemental Analysis : Derivatives such as 5-[2-(3-bromophenyl)-1,3-benzoxazol-5-yl]-N-(2-methylphenyl)-1,3,4-oxadiazol-2-amine () exhibit precise carbon, hydrogen, and nitrogen percentages (e.g., C: 59.40%, H: 3.04%). The target compound’s higher nitrogen content (3 vs. 2 nitrogen atoms in some analogs) would alter its combustion analysis profile .

Biological Activity

3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine is an organic compound belonging to the oxadiazole family, characterized by a five-membered ring containing nitrogen and oxygen atoms. This compound has garnered interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article provides an overview of the biological activity of this compound, including detailed research findings and case studies.

• Molecular Formula : C$_9$H$_{13}$N$_3$O
• Molecular Weight : 179.22 g/mol
• Structure : The presence of cyclopropyl groups contributes to its unique chemical reactivity and biological interactions.

Biological Activity Overview

Research indicates that 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine exhibits significant biological activity through various mechanisms. Key areas of investigation include:

• Antimicrobial Activity :
  • Preliminary studies suggest that the compound may inhibit the growth of various microbial strains. Specific mechanisms may involve disruption of microbial cell membranes or inhibition of enzyme activity critical for microbial survival.
• Anticancer Properties :
  • The compound has been evaluated for its cytotoxic effects against several cancer cell lines. Notably, it has shown promise in inducing apoptosis (programmed cell death) in cancerous cells.

Anticancer Activity

A study conducted on the anticancer properties of 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine revealed its effectiveness against multiple cancer cell lines. The following table summarizes key findings:

Cell Line	IC$_{50}$ (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	0.65	Induction of apoptosis
HeLa (Cervical Cancer)	2.41	Cell cycle arrest
PANC-1 (Pancreatic Cancer)	1.50	Inhibition of proliferation

These results indicate that the compound has a lower IC$_{50}$ value compared to standard chemotherapeutic agents like doxorubicin, suggesting higher potency in some cases .

The mechanism by which 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine exerts its effects appears to involve:

• Enzyme Inhibition : Binding to specific enzymes associated with cancer cell metabolism.
• Apoptosis Induction : Activation of caspases leading to programmed cell death in cancer cells.

Further studies are required to elucidate the precise molecular targets involved.

Case Studies

In a comparative study involving various oxadiazole derivatives, 3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine was found to exhibit superior activity against human acute lymphoblastic leukemia (CEM-13) cells compared to other derivatives .

Comparative Study Results

Compound	IC$_{50}$ (µM)	Activity
3-Cyclopropyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine	0.65	High cytotoxicity
3-Methyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine	5.00	Moderate cytotoxicity
5-Cyclopropyl-1,2,4-oxadiazol-3-amine	10.00	Low cytotoxicity

The data indicate that structural modifications significantly influence biological activity.